molecular formula C30H29NO3 B8283768 4-Cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine

4-Cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine

Cat. No.: B8283768
M. Wt: 451.6 g/mol
InChI Key: KMXBQZOFIMVPNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine is a useful research compound. Its molecular formula is C30H29NO3 and its molecular weight is 451.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C30H29NO3

Molecular Weight

451.6 g/mol

IUPAC Name

4-cyclopentyloxy-6-(trityloxymethyl)pyridin-3-ol

InChI

InChI=1S/C30H29NO3/c32-28-21-31-26(20-29(28)34-27-18-10-11-19-27)22-33-30(23-12-4-1-5-13-23,24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,20-21,27,32H,10-11,18-19,22H2

InChI Key

KMXBQZOFIMVPNF-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)OC2=C(C=NC(=C2)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5% Palladium on charcoal catalyst (2 g) is added to a solution of 5-benzyloxy-4-cyclopentyloxy-2-trityloxymethylpyridine (24.2 g) in ethanol (500 mL) and the mixture stirred at room temperature under a hydrogen atmosphere for 3 hours. After filtering the filtrate is concentrated in vacuo to give a colourless oil which is purified by flash chromatography (n-pentane/ethyl acetate 7:3 v/v as eluent on silica) to give 4-cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine (18.8 g) as a colourless foam. [1Hnmr in deuterochloroform with Me4Si as standard: 1.70, 2H, m; 1.82, 2H, m; 1.90-2.08, 4H, m; 4.25, 2H, s; 493, 1H, m; 7.19, 1H, s; 7.24, 7.30, 7.49, 15H, Ar; 8.04, 1H, s.].
Name
5-benzyloxy-4-cyclopentyloxy-2-trityloxymethylpyridine
Quantity
24.2 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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